Cas no 1863968-67-5 ({1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine)

• Product Name: {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine
• CAS No: 1863968-67-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6585210
• PubChem ID: 165881194
• Update Time: 2025-07-01

{1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(propan-2-yloxy)methyl]cyclopentyl}methanamine
• 1863968-67-5
• EN300-1852722
• {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine

• Inchi： 1S/C10H21NO/c1-9(2)12-8-10(7-11)5-3-4-6-10/h9H,3-8,11H2,1-2H3
• InChI Key： DPSBGMMZEHVJLA-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC1(CN)CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine

CAS No. 1863968-67-5: {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine

{1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine, identified by the CAS registry number 1863968-67-5, is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound, belonging to the class of tertiary amines, is characterized by its cyclopentane ring substituted with a propan-2-yloxy methyl group and an amine functionality. Its structure provides a platform for diverse applications, particularly in the synthesis of bioactive molecules and advanced materials.

The synthesis of {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine typically involves multi-step organic reactions, often starting from readily available cyclopentane derivatives. The introduction of the propan-2-yloxy group is achieved through nucleophilic substitution or alkylation reactions, followed by the installation of the amine functionality via reductive amination or other amine-forming techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

Recent studies have highlighted the potential of CAS No. 1863968-67-5 as a building block in drug discovery. Its cyclopentane ring provides structural rigidity, which is advantageous in modulating pharmacokinetic properties such as bioavailability and metabolic stability. The propan-2-yloxy group introduces hydroxyl functionality, enhancing solubility and potentially improving drug delivery. Researchers have explored its use in designing small-molecule inhibitors targeting key enzymes involved in neurodegenerative diseases and cancer.

In addition to its role in pharmaceuticals, {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine has shown promise in agrochemical applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged to produce enantiomerically pure compounds, which are critical for developing selective herbicides and pesticides. Recent findings suggest that this compound can enhance the bioefficacy of agricultural chemicals without compromising environmental safety.

The pharmacological profile of CAS No. 1863968-67-5 has been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have revealed its ability to interact with G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions like hypertension and chronic pain. Preclinical trials have demonstrated favorable safety profiles, with minimal adverse effects at therapeutic doses.

From an environmental standpoint, the biodegradability of {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine has been assessed under various conditions. Research indicates that it undergoes rapid microbial degradation, reducing its ecological footprint compared to traditional synthetic compounds. This attribute aligns with global efforts to develop eco-friendly chemical products.

In conclusion, CAS No. 1863968-67-5, or {1-[(Propan-2-yloxy)methyl]cyclopentyl}methanamine, stands as a testament to the innovation in modern organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a valuable asset across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in pharmacology, agriculture, and material science.